Methyl 4,6-dihydroxypyridazine-3-carboxylate
Overview
Description
“Methyl 4,6-dihydroxypyridazine-3-carboxylate” is an organic compound with the molecular formula C6H6N2O4 . It is commonly used as an intermediate in laboratory research and development .
Synthesis Analysis
The synthesis of “Methyl 4,6-dihydroxypyridazine-3-carboxylate” involves a reaction with triphenylphosphine in diethyl ether at room temperature for 24 hours, followed by a reaction with acetic acid in water for 10 hours under reflux . Another synthesis method involves heating a mixture of 4,6-dihydroxy-pyridazine-3-carboxylic acid methyl ester and POCl3 to 95°C for 5 hours .Molecular Structure Analysis
The molecular structure of “Methyl 4,6-dihydroxypyridazine-3-carboxylate” is represented by the InChI code: 1S/C6H6N2O4/c1-12-6(11)5-3(9)2-4(10)7-8-5/h2H,1H3,(H2,7,9,10) .Physical And Chemical Properties Analysis
“Methyl 4,6-dihydroxypyridazine-3-carboxylate” is a solid at room temperature . It has a molecular weight of 170.12 .Scientific Research Applications
Pharmacology
In pharmacology, this compound is explored for its potential as a building block in drug design and synthesis. Its structure is conducive to modifications that can lead to the development of new pharmacologically active molecules. The high solubility and bioavailability scores indicate its potential for good absorption in biological systems .
Organic Synthesis
As an intermediate in organic synthesis, Methyl 4,6-dihydroxypyridazine-3-carboxylate is used to construct more complex molecules. Its reactive hydroxyl groups make it a versatile precursor for various organic reactions, contributing to the synthesis of diverse organic compounds .
Material Science
In material science, this compound’s physicochemical properties, such as molar refractivity and topological polar surface area (TPSA), are of interest. These properties are important in the development of new materials with specific optical or electronic characteristics .
Analytical Chemistry
Analytical chemists utilize Methyl 4,6-dihydroxypyridazine-3-carboxylate for method development in chromatography and spectroscopy. Its well-defined NMR and LC-MS profiles serve as references for identifying and quantifying similar compounds in complex mixtures .
Biochemistry Research
In biochemistry, the compound’s interaction with enzymes and receptors is studied. It serves as a tool to understand biochemical pathways and the molecular basis of diseases. Its inhibitory or modulatory effects on various enzymes can be investigated for therapeutic applications .
Environmental Science
Environmental scientists study the compound’s breakdown products and their impact on ecosystems. Its environmental fate, including biodegradation and photodegradation pathways, is researched to assess its ecological footprint .
Agricultural Research
In agriculture, research focuses on the compound’s role as a potential precursor for agrochemicals. Its efficacy and safety as a part of pest control agents or plant growth regulators are evaluated to support sustainable agriculture practices .
Chemical Engineering
Chemical engineers are interested in the compound’s properties related to process engineering, such as its boiling point and stability under various conditions. This information is crucial for designing efficient and safe manufacturing processes for the compound and its derivatives .
Mechanism of Action
In terms of its pharmacokinetic properties, it is predicted to have high gastrointestinal absorption . . This suggests that it may have a lower potential for drug-drug interactions.
The compound is also predicted to be very soluble, with a solubility of 45.5 mg/ml . This could potentially influence its distribution and excretion in the body.
Safety and Hazards
“Methyl 4,6-dihydroxypyridazine-3-carboxylate” is associated with several hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray (P261) and, in case of contact with eyes, rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do (P305+P351+P338) .
properties
IUPAC Name |
methyl 4-hydroxy-6-oxo-1H-pyridazine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2O4/c1-12-6(11)5-3(9)2-4(10)7-8-5/h2H,1H3,(H2,7,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SHJHUIKJFYHTDY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NNC(=O)C=C1O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80717801 |
Source
|
| Record name | Methyl 4-hydroxy-6-oxo-1,6-dihydropyridazine-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80717801 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4,6-dihydroxypyridazine-3-carboxylate | |
CAS RN |
372118-00-8 |
Source
|
| Record name | Methyl 4-hydroxy-6-oxo-1,6-dihydropyridazine-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80717801 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | methyl 4,6-dihydroxypyridazine-3-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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